Cas no 145276-04-6 (4-formylpyrimidine-2-carbonitrile)

4-Formylpyrimidine-2-carbonitrile is a versatile heterocyclic compound featuring both a formyl (-CHO) and a cyano (-CN) functional group on a pyrimidine backbone. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The formyl group enables further derivatization through condensation or nucleophilic addition reactions, while the nitrile functionality offers additional reactivity for cyclization or hydrolysis. Its high purity and stability under standard conditions ensure reliable performance in multi-step synthetic processes. The compound’s well-defined reactivity profile makes it a preferred choice for researchers developing novel heterocyclic frameworks or fine-tuning molecular properties in drug discovery and material science applications.

4-formylpyrimidine-2-carbonitrile structure

145276-04-6 structure

Product Name:4-formylpyrimidine-2-carbonitrile

CAS No:145276-04-6

MF:C₆H₃N₃O

MW:133.107520341873

CID:101753

PubChem ID:10240846

Update Time:2025-06-07

4-formylpyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Pyrimidinecarbonitrile,4-formyl-
- 4-formylpyrimidine-2-carbonitrile
- 2-Pyrimidinecarbonitrile, 4-formyl- (9CI)
- SCHEMBL9324408
- AB74054
- 2-PYRIMIDINECARBONITRILE, 4-FORMYL-
- 145276-04-6
- Inchi： 1S/C6H3N3O/c7-3-6-8-2-1-5(4-10)9-6/h1-2,4H
- InChI Key： AIDBODRILYHJIB-UHFFFAOYSA-N
- SMILES： O=CC1C=CN=C(C#N)N=1

Computed Properties

Exact Mass: 133.02769
Monoisotopic Mass: 133.027611728g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 66.6Å²

Experimental Properties

PSA: 66.64

4-formylpyrimidine-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B592750-5mg	4-formylpyrimidine-2-carbonitrile	145276-04-6	5mg	$ 50.00	2022-06-07
TRC	B592750-10mg	4-formylpyrimidine-2-carbonitrile	145276-04-6	10mg	$ 70.00	2022-06-07
TRC	B592750-50mg	4-formylpyrimidine-2-carbonitrile	145276-04-6	50mg	$ 275.00	2022-06-07